
An In-depth Technical Guide to the Physical
Properties of Ethenyl(triphenyl)germane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethenyl(triphenyl)germane

Cat. No.: B15398638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of Ethenyl(triphenyl)germane. Due to the limited availability of specific

experimental data for this compound, this guide also includes data for the closely related

compound, Triphenylgermane, to provide a comparative context. Furthermore, a detailed,

plausible experimental protocol for the synthesis of Ethenyl(triphenyl)germane is presented,

along with a corresponding workflow diagram.

Core Physical Properties
Quantitative data for Ethenyl(triphenyl)germane is not extensively documented in publicly

available literature. However, its fundamental molecular properties have been determined. For

comparative purposes, the physical properties of the parent compound, Triphenylgermane, are

also provided.

Table 1: Physical Properties of Ethenyl(triphenyl)germane and Triphenylgermane
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Property Ethenyl(triphenyl)germane Triphenylgermane

Molecular Formula C₂₀H₁₈Ge C₁₈H₁₆Ge[1]

Molecular Weight 330.95 g/mol 304.9 g/mol [1]

Melting Point Data not available 40-43 °C[2][3]

Boiling Point Data not available 128-129 °C at 0.03 mmHg[2]

Density Data not available Data not available

Appearance Data not available
White to off-white powder or

crystals[4]

Solubility Data not available Data not available

Experimental Protocols
Synthesis of Ethenyl(triphenyl)germane via Grignard
Reaction
While a specific, detailed experimental protocol for the synthesis of

Ethenyl(triphenyl)germane is not readily available in the literature, a plausible and widely

applicable method involves the reaction of a triphenylgermanium halide with a vinyl Grignard

reagent. The following protocol is a generalized procedure based on standard organometallic

synthesis techniques.

Objective: To synthesize Ethenyl(triphenyl)germane from Triphenylgermanium bromide and

Vinyl bromide.

Materials:

Triphenylgermanium bromide ((C₆H₅)₃GeBr)

Magnesium (Mg) turnings

Vinyl bromide (CH₂=CHBr)

Anhydrous diethyl ether ((C₂H₅)₂O) or Tetrahydrofuran (THF)
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Anhydrous work-up reagents (e.g., saturated aqueous ammonium chloride, distilled water,

brine)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

Inert gas (Argon or Nitrogen)

Standard glassware for air-sensitive reactions (Schlenk line, three-neck flask, dropping

funnel, condenser)

Procedure:

Preparation of the Grignard Reagent:

Under an inert atmosphere, a three-neck flask equipped with a dropping funnel, a

condenser, and a magnetic stirrer is charged with magnesium turnings.

A solution of vinyl bromide in anhydrous diethyl ether or THF is added dropwise to the

magnesium turnings. The reaction is initiated, which may require gentle heating.

The reaction mixture is stirred until the magnesium is consumed, resulting in the formation

of vinylmagnesium bromide (CH₂=CHMgBr).

Reaction with Triphenylgermanium Bromide:

A separate Schlenk flask is charged with Triphenylgermanium bromide dissolved in

anhydrous diethyl ether or THF under an inert atmosphere.

The freshly prepared vinylmagnesium bromide solution is transferred to the dropping

funnel and added dropwise to the solution of Triphenylgermanium bromide at 0 °C (ice

bath).

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure the completion of the reaction.

Work-up and Purification:
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The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are washed with distilled water and then with brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered,

and the solvent is removed under reduced pressure using a rotary evaporator.

The crude product, Ethenyl(triphenyl)germane, can be further purified by

recrystallization or column chromatography.

Visualized Experimental Workflow
The following diagram illustrates the key stages of the synthesis of

Ethenyl(triphenyl)germane as described in the experimental protocol.

Grignard Reagent Formation

Synthesis of Ethenyl(triphenyl)germane Work-up and Purification

Mg turnings Vinylmagnesium bromide
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Caption: Experimental workflow for the synthesis of Ethenyl(triphenyl)germane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. EP0600367A1 - Method for preparing aromatic vinyl compounds - Google Patents
[patents.google.com]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethenyl(triphenyl)germane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15398638#what-are-the-physical-properties-of-
ethenyl-triphenyl-germane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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